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Abstract
Allyltributylstannane [(CH2=CHCH2)Sn(C4H9)3] is a versatile and widely utilized organotin

reagent in modern organic synthesis. Its principal application lies in the transfer of an allyl

group to a variety of electrophilic substrates, enabling the formation of crucial carbon-carbon

bonds. This technical guide provides an in-depth overview of the physical, chemical, and

spectroscopic properties of allyltributylstannane. Furthermore, it offers detailed experimental

protocols for its synthesis, purification, and its application in key synthetic transformations,

including Lewis acid-catalyzed and radical-initiated allylations. The underlying reaction

mechanisms and general experimental workflows are also discussed and visualized to provide

a comprehensive resource for laboratory practice.

Physical and Chemical Properties
Allyltributylstannane is a colorless to pale yellow liquid with a characteristic pungent odor. It is

immiscible with water but soluble in many organic solvents such as chloroform and methanol.

[1] It is sensitive to air and should be stored under an inert atmosphere.[1]
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Tabulated Physical and Spectroscopic Data
The following table summarizes the key physical and spectroscopic properties of

allyltributylstannane.

Property Value Reference(s)

Molecular Formula C15H32Sn

Molecular Weight 331.12 g/mol

CAS Number 24850-33-7

Appearance Colorless liquid [1]

Density 1.068 g/mL at 25 °C

Boiling Point 88-92 °C at 0.2 mmHg

Refractive Index (n20/D) 1.486

Flash Point >110 °C (>230 °F) [1]

1H NMR (CDCl3)

δ (ppm): 5.85-5.65 (m, 1H),

4.95-4.80 (m, 2H), 1.90 (d,

2H), 1.55-1.40 (m, 6H), 1.35-

1.25 (m, 6H), 0.90 (t, 9H),

0.85-0.75 (m, 6H)

[1]

13C NMR (CDCl3)
δ (ppm): 138.0, 112.9, 29.2,

27.5, 15.4, 13.7, 9.6
[1]

IR (Neat)

ν (cm-1): 3070, 2955, 2920,

2870, 2850, 1625, 1460, 1375,

1075, 900, 870, 665

[1]

Mass Spectrum (EI) m/z: 275, 235, 179, 123, 57 [1]

Reactivity and Synthetic Applications
Allyltributylstannane is a cornerstone reagent for the introduction of the allyl moiety. Its

reactivity can be broadly categorized into two main pathways: Lewis acid-catalyzed reactions

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.benchchem.com/product/b1265786?utm_src=pdf-body
https://www.youtube.com/watch?v=-TowEMr3Xv4
https://www.youtube.com/watch?v=-TowEMr3Xv4
https://www.youtube.com/watch?v=-TowEMr3Xv4
https://www.youtube.com/watch?v=-TowEMr3Xv4
https://www.youtube.com/watch?v=-TowEMr3Xv4
https://www.youtube.com/watch?v=-TowEMr3Xv4
https://www.benchchem.com/product/b1265786?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1265786?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


and free radical reactions.

Lewis Acid-Catalyzed Allylation
In the presence of a Lewis acid, such as boron trifluoride etherate (BF3·OEt2), titanium

tetrachloride (TiCl4), or scandium triflate (Sc(OTf)3), allyltributylstannane readily reacts with

electrophiles, most notably aldehydes and ketones, to furnish homoallylic alcohols.[2][3][4] The

Lewis acid activates the carbonyl group, rendering it more susceptible to nucleophilic attack by

the allyl group of the stannane. These reactions typically proceed through an open or acyclic

transition state.[2]

// Nodes RCHO [label="R-CHO\n(Aldehyde)"]; LA [label="Lewis Acid\n(e.g., BF₃·OEt₂)"]; ATS

[label="Allyltributylstannane"]; Activated_Complex [label="[Activated Carbonyl-Lewis Acid

Complex]", shape=box, style=rounded, fillcolor="#F1F3F4"]; Transition_State [label="Open

Transition State", shape=ellipse, style=dashed, fillcolor="#FFFFFF"]; Intermediate

[label="Stannyl-alkoxide intermediate", shape=box, style=rounded, fillcolor="#F1F3F4"];

Product [label="Homoallylic Alcohol", shape=box, style=filled, fillcolor="#4285F4",

fontcolor="#FFFFFF"]; Byproduct [label="Bu₃Sn-X", shape=box, style=filled,

fillcolor="#EA4335", fontcolor="#FFFFFF"];

// Edges RCHO -> Activated_Complex; LA -> Activated_Complex; ATS -> Transition_State;

Activated_Complex -> Transition_State; Transition_State -> Intermediate; Intermediate ->

Product [label="Work-up"]; Intermediate -> Byproduct; } dot Caption: Lewis Acid-Catalyzed

Allylation of an Aldehyde.

Radical-Initiated Allylation
Allyltributylstannane can also participate in free radical chain reactions.[4] These reactions

are typically initiated by a radical initiator, such as azobisisobutyronitrile (AIBN), and are

particularly useful for the allylation of alkyl halides.[5] The reaction proceeds via the abstraction

of a halogen atom by a tributyltin radical to generate an alkyl radical, which then reacts with

allyltributylstannane to form the allylated product and regenerate the tributyltin radical.[1]
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Experimental Protocols
Synthesis and Purification of Allyltributylstannane
This protocol is adapted from Organic Syntheses.[6]

Materials:

Magnesium turnings (72.6 g, 3.0 g-atom)

Anhydrous ethyl ether (1150 mL)

Allyl bromide (158 mL, 1.8 mol)

Iodine (a few crystals)

Bis(tributyltin) oxide (371 g, 0.62 mol)

Saturated aqueous ammonium chloride solution

Hexane

Saturated aqueous sodium chloride solution (brine)

Anhydrous magnesium sulfate

Procedure:

To a dry 3-L three-necked flask equipped with a mechanical stirrer, a dropping funnel, a

condenser, and an argon inlet, add magnesium turnings and 1000 mL of anhydrous ethyl

ether.

Charge the dropping funnel with a solution of allyl bromide in 150 mL of anhydrous ethyl

ether.

Add a small portion of the allyl bromide solution to the flask and initiate the Grignard reaction

with a few crystals of iodine.
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Once the reaction has initiated, add the remaining allyl bromide solution dropwise to

maintain a gentle reflux. After the addition is complete, reflux the mixture for an additional 1.5

hours.

Cool the reaction mixture and add a solution of bis(tributyltin) oxide in 150 mL of anhydrous

ethyl ether at a rate that maintains the temperature between 36-38 °C.

After the addition is complete, reflux the mixture for 1.5 hours and then stir overnight at room

temperature.

Cool the reaction mixture in an ice-water bath and quench by the slow addition of saturated

aqueous ammonium chloride solution.

Decant the supernatant and wash the residual solids with hexane. Combine the organic

layers.

Wash the combined organic extracts with saturated aqueous ammonium chloride solution

and then with brine.

Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under

reduced pressure.

Purify the crude product by vacuum distillation (bp 116 °C at 1.6 mmHg) to afford

allyltributylstannane as a colorless oil.

Lewis Acid-Catalyzed Allylation of Benzaldehyde
This is a general procedure based on established methods.[2]

Materials:

Benzaldehyde (1.0 mmol)

Anhydrous dichloromethane (CH2Cl2) (10 mL)

Boron trifluoride etherate (BF3·OEt2) (1.2 mmol)

Allyltributylstannane (1.2 mmol)
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Saturated aqueous sodium bicarbonate solution

Anhydrous sodium sulfate

Silica gel for column chromatography

Procedure:

To a flame-dried round-bottom flask under an argon atmosphere, add a solution of

benzaldehyde in anhydrous dichloromethane.

Cool the solution to -78 °C in a dry ice/acetone bath.

Add boron trifluoride etherate dropwise to the stirred solution.

After stirring for 15 minutes, add allyltributylstannane dropwise.

Monitor the reaction by Thin Layer Chromatography (TLC).

Upon completion, quench the reaction by adding saturated aqueous sodium bicarbonate

solution.

Allow the mixture to warm to room temperature and separate the layers.

Extract the aqueous layer with dichloromethane.

Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under

reduced pressure.

Purify the crude product by flash column chromatography on silica gel to yield the

corresponding homoallylic alcohol.

General Workflow for Reaction Monitoring by TLC
Thin Layer Chromatography (TLC) is a crucial technique for monitoring the progress of organic

reactions.
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Click to download full resolution via product page

Safety and Handling
Allyltributylstannane is a toxic compound and should be handled with appropriate safety

precautions in a well-ventilated fume hood. It is harmful if swallowed, in contact with skin, or if

inhaled. It can cause skin and eye irritation. Personal protective equipment, including gloves,

safety goggles, and a lab coat, should be worn at all times. All waste containing organotin

compounds must be disposed of as hazardous waste according to local regulations.

Conclusion
Allyltributylstannane is an indispensable reagent in organic synthesis, offering a reliable

method for the formation of carbon-carbon bonds through the transfer of an allyl group. A

thorough understanding of its physical and chemical properties, coupled with detailed

knowledge of experimental protocols and reaction mechanisms, is paramount for its safe and

effective use in the laboratory. This guide provides a consolidated resource to aid researchers,

scientists, and drug development professionals in harnessing the full synthetic potential of

allyltributylstannane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Physical and chemical properties of
Allyltributylstannane]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1265786#physical-and-chemical-properties-of-
allyltributylstannane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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